molecular formula C9H13ClN2O3 B6215429 methyl 2-(azetidin-3-yl)-5-methyl-1,3-oxazole-4-carboxylate hydrochloride CAS No. 2731010-28-7

methyl 2-(azetidin-3-yl)-5-methyl-1,3-oxazole-4-carboxylate hydrochloride

Cat. No.: B6215429
CAS No.: 2731010-28-7
M. Wt: 232.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Azetidines and oxazoles are both important classes of heterocyclic compounds. Azetidines are four-membered rings containing one nitrogen atom, while oxazoles are five-membered rings containing one oxygen and one nitrogen atom . The compound you mentioned contains both of these structures, which could make it interesting for various applications, especially in medicinal chemistry.


Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the azetidine and oxazole rings. The presence of the methyl groups and the carboxylate group would also be significant .


Physical and Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the polar carboxylate group in this compound could make it more soluble in polar solvents .

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(azetidin-3-yl)-5-methyl-1,3-oxazole-4-carboxylate hydrochloride involves the reaction of 3-methyl-5-nitroisoxazole with ethyl 3-aminocrotonate to form the intermediate compound, which is then cyclized with sodium hydride and methyl iodide to yield the final product.", "Starting Materials": [ "3-methyl-5-nitroisoxazole", "ethyl 3-aminocrotonate", "sodium hydride", "methyl iodide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: 3-methyl-5-nitroisoxazole is reacted with ethyl 3-aminocrotonate in the presence of hydrochloric acid and diethyl ether to form the intermediate compound.", "Step 2: The intermediate compound is then treated with sodium hydride in the presence of diethyl ether to form the cyclized product.", "Step 3: Methyl iodide is added to the reaction mixture to yield the final product, which is then purified and isolated as the hydrochloride salt." ] }

CAS No.

2731010-28-7

Molecular Formula

C9H13ClN2O3

Molecular Weight

232.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.